Cas no 22467-13-6 (26-Norolean-9(11)-en-3-one,13-methyl-, (8a,13a,14b)- (9CI))

• Product Name: 26-Norolean-9(11)-en-3-one,13-methyl-, (8a,13a,14b)- (9CI)
• CAS No: 22467-13-6
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 273101
• Update Time: 2024-03-01

26-Norolean-9(11)-en-3-one,13-methyl-, (8a,13a,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 26-Norolean-9(11)-en-3-one,13-methyl-, (8a,13a,14b)- (9CI)
• [4aR-(4aa,6aa,6bb,8ab,12ab,12ba,14bb)]-1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-Octadecahydro-4,4,6b,8a,11,11,12b,14b-octamethyl-3(2H)-picenone
• 3(2H)-Picenone, 1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydro-4,4,6b,8a,11,11,12b,14b-octamethyl-,(4aR,6aR,6bR,8aR,12aR,12bS,14bS)-
• D:C-Friedoolean-9(11)-en-3-one(8CI)
• Walsurenone
• 26-Norolean-9(11)-en-3-one, 13-methyl-, (8α,13α,14β)- (9CI)

• Inchi： 1S/C30H48O/c1-25(2)15-16-27(5)17-18-29(7)21-9-10-22-26(3,4)24(31)12-13-28(22,6)20(21)11-14-30(29,8)23(27)19-25/h11,21-23H,9-10,12-19H2,1-8H3
• InChI Key： ZUMRHOSHCOKGLB-UHFFFAOYSA-N
• SMILES： CC1(CC2C(CCC3(C2(C)CC=C2C3CCC3C2(C)CCC(=O)C3(C)C)C)(C)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids